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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

iodide-d3

Cat. No.: B028801 Get Quote

An In-depth Technical Guide to the Safe Handling of Methyltriphenylphosphonium iodide-d3

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents is paramount to ensuring laboratory safety and experimental

integrity. This guide provides a comprehensive overview of the safety protocols and handling

procedures for Methyltriphenylphosphonium iodide-d3, a deuterated quaternary ammonium

salt utilized in various organic synthesis and biochemical applications.[1]

Understanding the Hazard Profile
Methyltriphenylphosphonium iodide-d3 is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.[2] The GHS classification

indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[3][4][5] Prolonged exposure to iodides may lead to iodism in sensitive individuals, with

symptoms including skin rash, headache, and irritation of the mucous membranes.[2]

Hazard Identification and Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b028801?utm_src=pdf-interest
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://cymitquimica.com/cas/1560-56-1/
https://www.benchchem.com/product/b028801?utm_src=pdf-body
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.echemi.com/produce/pr23112894558-methyl-d3triphenylphosphonium-iodide.html
https://www.capotchem.cn/doc/msds_2065-66-9.do
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltriphenylphosphonium-iodide
https://www.sodiumiodide.net/msds/Methyl%20Triphenyl%20Phosphonium%20Iodide%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[3]

[4]

Eye Irritation Category 2
H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation[3][4]

Acute toxicity, oral (for non-

deuterated form)
Category 3 H301: Toxic if swallowed[5]

Physicochemical Properties
Understanding the physical and chemical properties of Methyltriphenylphosphonium iodide-
d3 is crucial for its safe handling and storage.

Property Value

Molecular Formula C19H15D3IP[1][3]

Molecular Weight 407.24 g/mol [3]

Appearance Off-white to white solid powder[6]

Melting Point 186-188 °C[3]

Stability

Stable under recommended storage conditions.

[4] It is also noted to be hygroscopic and light-

sensitive.[6]

Solubility Soluble in water.[6]

Experimental Protocols for Safe Handling and
Storage
Adherence to strict experimental protocols is essential to minimize the risks associated with

Methyltriphenylphosphonium iodide-d3.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Personal Protective Equipment (PPE)

Gloves
(Inspected prior to use, EN 374 compliant)

Impervious Clothing
(Lab coat)

Eye Protection
(Safety glasses with side-shields or goggles, EN 166 compliant)

Respiratory Protection
(NIOSH/MSHA or EN 149 approved respirator if dust is generated)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling

Methyltriphenylphosphonium iodide-d3.

Engineering Controls
Engineering controls are designed to remove the hazard at the source.

Ventilation: Always handle Methyltriphenylphosphonium iodide-d3 in a well-ventilated

area.[2][3][6] Use of a chemical fume hood is recommended, especially when generating

dust or aerosols.[7]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6]
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Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of the compound and

preventing accidental exposure.

Handling Procedures Storage Conditions

Avoid contact with skin and eyes

Avoid inhalation of dust

Wash hands thoroughly after handling

Store in a cool place

Keep container tightly closed in a dry, well-ventilated place

Protect from direct sunlight

Store under an inert atmosphere

Click to download full resolution via product page

Caption: Key handling and storage procedures for Methyltriphenylphosphonium iodide-d3.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention.[2][6]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[2][3][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[2][6]

Spill and Leak Procedures
Evacuate: Evacuate personnel from the spill area.[2][4]

Ventilate: Ensure adequate ventilation.[2][4]

Contain: Prevent the product from entering drains.[2][4]

Clean-up:

Wear appropriate PPE.

For solid spills, sweep up and shovel into a suitable, closed container for disposal. Avoid

creating dust.[4][6]

For liquid spills, soak up with an inert absorbent material and dispose of as hazardous

waste.[2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[3] It

is recommended to use a licensed professional waste disposal service.[4]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Methyltriphenylphosphonium iodide-d3 from receipt to disposal.
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Receipt of Chemical

Store in a cool, dry, well-ventilated area in a tightly sealed container

Don appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Before Use

Handle in a well-ventilated area or fume hood

Perform Experimental Procedure

Decontaminate work area and equipment

Post-Experiment

Segregate and label waste

Dispose of waste through a licensed contractor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Methyltriphenylphosphonium iodide-d3.
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By adhering to the guidelines outlined in this technical guide, researchers and scientists can

significantly mitigate the risks associated with Methyltriphenylphosphonium iodide-d3,

ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 1560-56-1: (METHYL-D3)TRIPHENYLPHOSPHONIUM IODIDE [cymitquimica.com]

2. sodiumiodide.net [sodiumiodide.net]

3. echemi.com [echemi.com]

4. capotchem.cn [capotchem.cn]

5. Methyltriphenylphosphonium iodide | C19H18IP | CID 638159 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safety and handling of Methyltriphenylphosphonium
iodide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028801#safety-and-handling-of-
methyltriphenylphosphonium-iodide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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